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Cat. No.: B15137544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hdac6-IN-35 is a potent and selective inhibitor of Histone Deacetylase 6 (HDAC6), a class IIb

histone deacetylase that is primarily localized in the cytoplasm. Unlike other HDACs that

predominantly target histone proteins to regulate gene expression, HDAC6 has a unique

substrate specificity for non-histone proteins.[1] Key substrates of HDAC6 include α-tubulin and

the molecular chaperone Hsp90.[2][3] By deacetylating these proteins, HDAC6 plays a crucial

role in a variety of cellular processes, including cell motility, protein quality control, and stress

responses.[2][4] Dysregulation of HDAC6 activity has been implicated in various diseases,

including cancer and neurodegenerative disorders, making it a compelling target for therapeutic

intervention.[4]

Hdac6-IN-35, also identified as compound C4 (ZINC000077541942), is a blood-brain barrier-

penetrant inhibitor of HDAC6 with a reported IC50 of 4.7 µM.[5] It has demonstrated cytotoxic

effects in cancer cell lines, such as MDA-MB-231, with an EC50 of 40.6 µM.[5] These

application notes provide detailed protocols for utilizing Hdac6-IN-35 in cell culture to

investigate its biological effects and mechanism of action.

Data Presentation
The following table summarizes the key quantitative data for Hdac6-IN-35, which is essential

for designing and interpreting experiments.
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Parameter Value Cell Line Reference

IC50 4.7 µM
N/A (Enzymatic

Assay)
[5]

EC50 40.6 µM MDA-MB-231 [5]

Signaling Pathway of HDAC6
HDAC6's primary role in the cytoplasm involves the deacetylation of non-histone proteins,

which in turn modulates various signaling pathways. A simplified diagram of the HDAC6

signaling pathway is presented below, illustrating its influence on microtubule dynamics and

protein folding.
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Experimental Workflow for Hdac6-IN-35
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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